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Compound of Interest

Compound Name: N-Nitrosohydroxyproline

CAS No.: 30310-80-6

Cat. No.: B027892 Get Quote

Introduction: The Significance of N-
Nitrosohydroxyproline in Research and
Development
N-Nitroso compounds (NOCs) are a class of molecules characterized by the presence of a

nitroso group (-N=O) bonded to a nitrogen atom. These compounds are of significant interest to

researchers, scientists, and drug development professionals due to their diverse biological

activities and applications.[1] N-Nitrosohydroxyproline, a derivative of the amino acid

hydroxyproline, serves as a key analytical standard and research tool. It is particularly

important in toxicological studies and for understanding the endogenous formation of N-nitroso

compounds in biological systems. Given the potential carcinogenicity of some N-nitroso

compounds, having access to pure standards like N-Nitrosohydroxyproline is crucial for

developing sensitive and accurate analytical methods to monitor their presence in

pharmaceuticals, food, and environmental samples.[2]

Traditionally, the synthesis of N-nitroso compounds has involved the use of harsh reagents

such as nitrous acid generated in situ from sodium nitrite and a strong mineral acid. These

conditions can be detrimental to sensitive functional groups and often lead to the formation of

unwanted byproducts, complicating purification. The use of tert-butyl nitrite (TBN) as a

nitrosating agent offers a milder, more selective, and efficient alternative.[3] This protocol
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provides a detailed methodology for the synthesis of N-Nitrosohydroxyproline using tert-butyl

nitrite, emphasizing safety, efficiency, and thorough characterization of the final product.

Reaction Mechanism: The Chemistry of N-
Nitrosation with tert-Butyl Nitrite
The N-nitrosation of a secondary amine, such as L-hydroxyproline, with tert-butyl nitrite

proceeds through a straightforward mechanism. Under neutral and mild conditions, tert-butyl

nitrite acts as an electrophilic nitrosating agent. The lone pair of electrons on the secondary

amine nitrogen of the hydroxyproline ring attacks the nitroso nitrogen of tert-butyl nitrite. This is

followed by the elimination of a tert-butoxide ion, which is subsequently protonated by a proton

source in the reaction medium (or during workup) to form tert-butanol as a benign byproduct.

This method avoids the use of strong acids, making it compatible with a wider range of

functional groups.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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